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Compound of Interest

Compound Name: 1-Amino-2-naphthol

Cat. No.: B7721142

An In-depth Technical Guide to 1-Amino-2-
naphthol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Amino-2-naphthol hydrochloride is a key chemical intermediate with significant applications
in the synthesis of azo dyes and various pharmaceuticals. This document provides a
comprehensive overview of its physical and chemical properties, detailed experimental
protocols for its synthesis and purification, and an examination of its stability and reactivity. Al
guantitative data is presented in structured tables for ease of reference, and key experimental
workflows are visualized using diagrams.

Chemical and Physical Properties

1-Amino-2-naphthol hydrochloride is a light-sensitive and hygroscopic solid, appearing as a
lilac to light grey fluffy powder.[1] It is stable under normal conditions but is incompatible with
strong oxidizing agents.[2]

Tabulated Physical and Chemical Data

The fundamental physical and chemical properties of 1-Amino-2-naphthol hydrochloride are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula C10HoNO-HCI [3]
C10H10CINO [1][4][5]

Molecular Weight 195.65 g/mol [31[61[7]
195.64 g/mol (8]

195.645 g/mol [9]

Melting Point 250 °C (decomposition) [1][6]
Appearance Lilac to light grey fluffy powder [1]
Powder [8]

Crystals [6]

Solubility Soluble in water. [4][10]

Slightly soluble in DMSO and
Methanol.

[1]

Slightly soluble in dilute

hydrochloric acid and alcohol.

Stable under normal

Stability N [2]
conditions.

Unstable in solution,

decomposition can be slowed [11]

by sodium bisulfite.

Storage

Hygroscopic, store in a
refrigerator under an inert

atmosphere.

[1]14]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 1-Amino-2-naphthol

hydrochloride.
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Spectrum Type Instrumentation/Technique  Sourcel/Reference(s)
1H NMR Varian CFT-20 [8]

13C NMR Not specified [12]

FTIR KBr Wafer [8]

ATR-Neat (DuraSamplIR II) on

8
a Bruker Tensor 27 FT-IR 5]

UV-Vis Not specified [13][14]

IR Not specified [9][15]

Experimental Protocols

Synthesis of 1-Amino-2-naphthol Hydrochloride via
Reduction of Orange I

A common method for the preparation of 1-Amino-2-naphthol hydrochloride is the reduction of
the azo dye Orange II.[11]

Materials:

Orange Il (sodium;4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonate)

Tin(Il) chloride (SnCl2)

Concentrated Hydrochloric Acid (HCI)

Deionized Water

Ether

Procedure:

» Dissolve 50 g of Orange Il in 500 ml of boiling water.
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To this solution, add a solution of 65 g of tin dissolved in 375 ml of concentrated hydrochloric
acid.

Reflux the mixture for 30 minutes until the color changes to a slight dark precipitate.[14]
Once decolorization is complete, filter the hot solution quickly.

Cool the filtrate in an ice bath to induce crystallization of 1-Amino-2-naphthol hydrochloride.
[14]

Collect the colorless crystals by filtration.

Wash the crystals successively with three small portions of 20% hydrochloric acid and three
50 cc portions of ether.[11]

Dry the product in the air in thin layers on filter paper.[11]
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Workflow for Synthesis of 1-Amino-2-naphthol hydrochloride

Dissolve Orange Il in boiling water

Preparation

Prepare SnCI2 solution in concentrated HCI

\Reaction /

Add SnCI2 solution to Orange Il solution

l

Reflux the mixture

Isolation anda

| Purification

Filter the hot solution

;

Cool filtrate to crystallize

l

Collect crystals by filtration

;

Wash with HCI and ether

;

Dry the final product

Click to download full resolution via product page

Caption: Synthesis of 1-Amino-2-naphthol hydrochloride from Orange II.
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Purification of 1-Amino-2-naphthol Hydrochloride

For applications requiring high purity, the synthesized product can be further purified.[1]

Materials:

Crude 1-Amino-2-naphthol hydrochloride

Stannous chloride (SnClz2)

Concentrated Hydrochloric Acid (HCI)

Water

Procedure:

o Crystallize the crude salt from a minimum volume of hot water containing a few drops of
stannous chloride in an equal weight of hydrochloric acid to minimize atmospheric oxidation.

[1]
e Filter the hot solution.[1]
e Add half its volume of concentrated HCI to the filtrate and allow it to stand.[1]
e The purified salt will crystallize almost quantitatively.[1]

e Dry the purified salt in a vacuum in the dark.[1]
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Purification Workflow for 1-Amino-2-naphthol hydrochloride

Dissolve crude product in hot water
with SnCI2 and HCI

:

Filter the hot solution

:

Add concentrated HCI to filtrate

:

Allow to stand for crystallization

:

Collect purified crystals

:

Dry under vacuum in the dark

Click to download full resolution via product page
Caption: Purification of 1-Amino-2-naphthol hydrochloride.
Reactivity and Applications
1-Amino-2-naphthol hydrochloride is a versatile reagent in organic synthesis.

e Dye Synthesis: It is a precursor for azo dyes.[4][14]
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e Heterocyclic Synthesis: It undergoes condensation with methylene-substituted
azaheterocycles in the presence of an oxidizing agent to yield photochromic spirooxazines.

[1][6]

o Pharmaceutical and Agrochemical Synthesis: It serves as a building block in the synthesis of
various pharmaceuticals and agrochemicals.[4]

o Antioxidant and Antimicrobial Properties: The compound has been reported to exhibit
antioxidant and antimicrobial properties.[4]

Safety and Handling

1-Amino-2-naphthol hydrochloride is classified as harmful and an irritant.[1]

e Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[6][8] It causes skin and
serious eye irritation and may cause respiratory irritation.[2][8] It is also suspected of causing
cancer.[6][8]

e Precautions: Obtain special instructions before use.[2] Do not handle until all safety
precautions have been read and understood.[2] Use personal protective equipment,
including a dust mask, eye shields, and gloves.[2][6] Wash thoroughly after handling.[2]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] It is
hygroscopic and light-sensitive.[1]

Conclusion

This technical guide provides a detailed overview of the physical and chemical properties of 1-
Amino-2-naphthol hydrochloride, along with practical experimental protocols. The presented
data and workflows are intended to support researchers, scientists, and drug development
professionals in their work with this important chemical compound. Adherence to safety
protocols is essential when handling this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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